Cas no 1284185-78-9 (1-cyclopropylpiperidine-4-thiol)

• Product Name: 1-cyclopropylpiperidine-4-thiol
• CAS No: 1284185-78-9
• MF: C₈H₁₅NS
• MW: 157.27640080452
• MDL: MFCD16496604
• CID: 5607032
• PubChem ID: 95912413
• Update Time: 2025-06-13

1-cyclopropylpiperidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinethiol, 1-cyclopropyl-
• 1284185-78-9
• 1-CYCLOPROPYL-PIPERIDINE-4-THIOL
• 1-cyclopropylpiperidine-4-thiol
• EN300-841609
• SCHEMBL19286073

• MDL： MFCD16496604
• Inchi： 1S/C8H15NS/c10-8-3-5-9(6-4-8)7-1-2-7/h7-8,10H,1-6H2
• InChI Key： FAWKSXFTJZMRBF-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCC(S)CC1

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-cyclopropylpiperidine-4-thiol

Introduction to 1-Cyclopropylpiperidine-4-thiol (CAS No. 1284185-78-9)

1-Cyclopropylpiperidine-4-thiol (CAS No. 1284185-78-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropyl and thiol functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 1-cyclopropylpiperidine-4-thiol.

The chemical structure of 1-cyclopropylpiperidine-4-thiol is defined by its cyclopropyl ring attached to a piperidine ring, with a thiol group at the 4-position of the piperidine. The cyclopropyl ring imparts unique steric and electronic properties to the molecule, while the thiol group is known for its reactivity and ability to form disulfide bonds. These structural features contribute to the compound's stability and reactivity in various chemical and biological environments.

The synthesis of 1-cyclopropylpiperidine-4-thiol has been explored through several methodologies. One common approach involves the reaction of 4-bromopiperidine with cyclopropylmagnesium bromide, followed by deprotection and thiolation steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal catalysts and green solvents. These improvements have not only enhanced the yield and purity of the final product but also reduced the environmental impact of the synthesis process.

In terms of biological properties, 1-cyclopropylpiperidine-4-thiol has shown promising activity in several areas. Studies have demonstrated its potential as an antioxidant, due to the presence of the thiol group which can scavenge free radicals and protect cells from oxidative damage. Additionally, this compound has been investigated for its anti-inflammatory effects, with preliminary results indicating that it can inhibit pro-inflammatory cytokines and reduce inflammation in vitro.

One of the most exciting areas of research involving 1-cyclopropylpiperidine-4-thiol is its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss, and compounds that can protect neurons from damage are highly sought after. Recent studies have shown that 1-cyclopropylpiperidine-4-thiol can protect neurons from oxidative stress and promote neuronal survival in cell culture models. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative disorders.

The pharmacokinetic properties of 1-cyclopropylpiperidine-4-thiol are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its development as a therapeutic agent. Preliminary data indicate that it has good bioavailability and a favorable pharmacokinetic profile, which are essential for ensuring effective drug delivery and minimizing side effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-cyclopropylpiperidine-4-thiol. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are essential for validating the preclinical findings and determining the optimal dosing regimens for different indications.

In conclusion, 1-cyclopropylpiperidine-4-thiol (CAS No. 1284185-78-9) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.